Cas no 1250949-77-9 (methyl 2-hydroxy-2-4-(propan-2-yloxy)phenylacetate)

• Product Name: methyl 2-hydroxy-2-4-(propan-2-yloxy)phenylacetate
• CAS No: 1250949-77-9
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 5910940
• PubChem ID: 62214298
• Update Time: 2025-06-10

methyl 2-hydroxy-2-4-(propan-2-yloxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-4-(propan-2-yloxy)phenylacetate
• EN300-1855327
• AKOS011495915
• 1250949-77-9
• methyl 2-hydroxy-2-[4-(propan-2-yloxy)phenyl]acetate

• Inchi： 1S/C12H16O4/c1-8(2)16-10-6-4-9(5-7-10)11(13)12(14)15-3/h4-8,11,13H,1-3H3
• InChI Key： ZFASCXSRTXBGKJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(C(=O)OC)O)C(C)C

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on methyl 2-hydroxy-2-4-(propan-2-yloxy)phenylacetate

Comprehensive Overview of Methyl 2-hydroxy-2-4-(propan-2-yloxy)phenylacetate (CAS No. 1250949-77-9)

Methyl 2-hydroxy-2-4-(propan-2-yloxy)phenylacetate (CAS No. 1250949-77-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and fine chemical synthesis. This ester derivative, characterized by its unique hydroxy and propan-2-yloxy functional groups, exhibits versatile applications due to its molecular structure. Researchers and industry professionals are increasingly exploring its potential as a building block for drug intermediates and flavor/fragrance formulations, aligning with the growing demand for sustainable and high-performance chemical solutions.

The compound’s systematic name, methyl 2-hydroxy-2-4-(propan-2-yloxy)phenylacetate, reflects its precise chemical configuration, which includes a phenyl ring substituted with an isopropoxy group and an α-hydroxy ester moiety. Such structural features are pivotal in modern medicinal chemistry, where the compound’s ability to act as a chiral synthon is highly valued. Recent studies highlight its role in synthesizing optically active compounds, a critical area in pharmaceutical development to reduce side effects and improve efficacy.

In the context of green chemistry, CAS No. 1250949-77-9 has been investigated for its compatibility with biocatalytic processes and solvent-free reactions, addressing the global push for environmentally friendly manufacturing. Its low toxicity profile and biodegradability potential make it a candidate for replacing traditional petrochemical-derived intermediates. This aligns with the European Green Deal and EPA guidelines, which emphasize safer chemical alternatives.

From a commercial perspective, the demand for methyl 2-hydroxy-2-4-(propan-2-yloxy)phenylacetate is rising in the cosmetics industry, where it serves as a precursor for UV filters and antioxidants. Its ester linkage and aromatic properties contribute to stabilizing formulations, a key requirement for anti-aging creams and sun care products. Additionally, its synergistic effects with natural extracts are being explored to meet consumer preferences for clean-label ingredients.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the purity and consistency of CAS No. 1250949-77-9, critical for regulatory compliance in GMP-certified facilities. The compound’s storage stability under inert conditions and its compatibility with polymeric matrices further expand its utility in controlled-release formulations, a trending topic in drug delivery systems.

In summary, methyl 2-hydroxy-2-4-(propan-2-yloxy)phenylacetate (CAS No. 1250949-77-9) represents a multifaceted chemical entity with broad industrial relevance. Its applications span life sciences, material innovation, and sustainable chemistry, making it a subject of ongoing research and commercial interest. As industries prioritize eco-efficient solutions, this compound is poised to play a pivotal role in next-generation chemical advancements.